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Compound of Interest

Compound Name: 1-Pentyn-3-ol

Cat. No.: B1209153

Technical Guide: 1-Pentyn-3-ol (CAS: 4187-86-4)

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and toxicological
information for 1-Pentyn-3-ol. The information is compiled from various safety data sheets and
standardized testing guidelines to ensure a comprehensive resource for laboratory and
research applications.

Chemical Identification and Physical Properties

This section summarizes the key chemical identifiers and physical properties of 1-Pentyn-3-ol.
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Property Value Source(s)
Molecular Formula CsHsO [1112]
Molecular Weight 84.12 g/mol [1][2]
CAS Number 4187-86-4 [1][2]
EC Number 224-063-0 [2]
Appearance F:olérless to light yellow, clear 3]
liquid

Boiling Point 114 -115°C [3]
Flash Point 29 °C (84.2 °F) - closed cup [2]
Density 0.975 g/mL at 25 °C [2][4]
Refractive Index n20/D 1.434 [2][4]
Vapor Density 1 (vs air) [2]

Water Solubility

Slightly soluble

[4]115]

Synonyms

Ethyl ethynyl carbinol, Pent-1-
yn-3-ol

[1]5]

GHS Hazard Information

1-Pentyn-3-ol is classified as a hazardous chemical under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).

GHS Classification

Hazard Class Category Source(s)
Flammable Liquids Category 3 [1112]
Acute Toxicity, Oral Category 3 [1][2]
Acute Toxicity, Dermal Category 3 [11[2]
Acute Toxicity, Inhalation Category 3 [1][2]
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GHS Label Elements

Element Description Source(s)
Pictograms Flame, Skull and Crossbones [2]
Signal Word Danger [1112]

Hazard Statements

H226: Flammable liquid and
vapor.H301: Toxic if
swallowed.H311: Toxic in
contact with skin.H331: Toxic if
inhaled.

[1]

Precautionary Statements

P210, P233, P240, P241,
P242, P243, P261, P262,
P264, P270, P271, P280,
P301+P316, P302+P352,
P303+P361+P353,

P304+P340, P316, P321,
P330, P361+P364,

P370+P378, P403+P233,
P403+P235, P405, P501

[1]

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to ensure safety when working

with 1-Pentyn-3-ol.

Handling

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to

minimize vapor accumulation.[6][7]

Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other ignition

sources.[3][8] No smoking is permitted in the handling area.[8]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[6][8] Employ

only non-sparking tools to prevent ignition.[6][8]
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 Static Discharge: Ground and bond containers and receiving equipment during transfer to
prevent static electricity buildup.[7][8]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), chemical splash goggles, and a lab coat.[6][7] If ventilation is
inadequate, a NIOSH-approved respirator with organic vapor cartridges is necessary.[7]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[6] Do not eat, drink,
or smoke when using this product.[8]

Storage

o Conditions: Store in a cool, dry, and well-ventilated place.[3][8] Keep the container tightly
closed.[6][8]

e Location: Store in a designated flammables area.[6]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, strong
reducing agents, and acid chlorides.[3][6]

Emergency Procedures

This section outlines the appropriate responses to emergencies involving 1-Pentyn-3-ol.

First-Aid Measures
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Exposure Route First-Aid Protocol Source(s)

Move the victim to fresh air
and keep at rest in a position
Inhalation comfortable for breathing. If
feeling unwell, call a POISON
CENTER or doctor.[6]

Take off immediately all

contaminated clothing. Rinse
Skin Contact skin with water or shower. If

skin irritation occurs, get

medical advice.[6]

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact ] o
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice.[6]

Do NOT induce vomiting.
Rinse mouth with water. Call a
POISON CENTER or doctor

immediately.[3]

Ingestion

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[6][8] Water mist may be used to cool closed containers.[6]

» Specific Hazards: The substance is flammable. Vapors are heavier than air and may travel to
a source of ignition and flash back.[6][9] Containers may explode when heated.[6][9]
Hazardous combustion products include carbon monoxide and carbon dioxide.[6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][8]
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Accidental Release Measures

o Personal Precautions: Evacuate non-essential personnel. Remove all sources of ignition.[3]
Wear appropriate personal protective equipment.[8]

e Environmental Precautions: Prevent the substance from entering drains or waterways.[8]

e Containment and Cleanup: Absorb the spill with an inert, non-combustible material like sand
or earth.[7] Use non-sparking tools to collect the absorbed material and place it in a suitable,
labeled container for disposal.[6][7]

Toxicological Information and Experimental
Protocols

While specific toxicological studies for 1-Pentyn-3-ol are not extensively published, the GHS
classification indicates significant acute toxicity.[1][2] The methodologies for determining such
classifications are standardized. Below are summaries of the relevant OECD guidelines for
toxicological testing.

Acute Toxicity Testing Protocols
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Test

OECD Guideline

General Methodology

Acute Oral Toxicity

OECD 425 (Up-and-Down

Procedure)

This method minimizes animal
use while estimating the LD50.
A single animal is dosed at a
time, typically at 48-hour
intervals. The dose for the next
animal is adjusted up or down
based on the outcome
(survival or death) of the
previously dosed animal.
Observations for mortality and
clinical signs of toxicity are
conducted for up to 14 days.
[10](11]

Acute Dermal Toxicity

OECD 402

The test substance is applied
to the shaved, intact skin of
animals (commonly rats or
rabbits) for 24 hours under a
semi-occlusive dressing.
Animals are then observed for
up to 14 days for signs of
systemic toxicity, dermal
irritation, and mortality to
determine the dermal LD50.[3]
[12]

Acute Inhalation Toxicity

OECD 403

Animals (commonly rats) are
exposed to the test substance
as a vapor, aerosol, or gas in a
dynamic inhalation chamber
for a defined period (typically 4
hours). The animals are then
observed for up to 14 days for
mortality and signs of toxicity
to determine the LC50.[2][6]
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The substance is applied to a
small patch of skin on an
animal (typically a rabbit) for a
4-hour exposure period. The
Skin Irritation/Corrosion OECD 404 skin is then observed for signs
of erythema (redness) and
edema (swelling) at specified
intervals to assess the level of
irritation and its reversibility.[1]

[13]

A single dose of the substance
is applied to the conjunctival
sac of one eye of an animal
(typically a rabbit), with the
other eye serving as a control.
The eye is examined at
intervals (1, 24, 48, and 72

hours) for effects on the

Eye Irritation/Corrosion OECD 405

cornea, iris, and conjunctiva to
determine the potential for
irritation or serious eye
damage.[4][7][8]

Signaling Pathways

There is currently no publicly available research detailing the specific signaling pathways
through which 1-Pentyn-3-ol exerts its toxic effects.

Visualizations
GHS Hazard Communication Workflow

The following diagram illustrates the logical flow from hazard classification to communication on
labels and Safety Data Sheets (SDSSs).
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GHS Hazard Communication Workflow

Experimental Workflow for OECD 425 Acute Oral
Toxicity Test
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The diagram below outlines the Up-and-Down Procedure (UDP) for determining acute oral
toxicity.
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'
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OECD 425 Up-and-Down Procedure Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. catalog.labcorp.com [catalog.labcorp.com]

. eurolab.net [eurolab.net]

. Acute Dermal Toxicity OECD 402 - Toxicology IND Services [toxicology-ind.com]

. oecd.org [oecd.org]

. researchgate.net [researchgate.net]

. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
. hucro-technics.com [nucro-technics.com]

. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. oecd.org [oecd.org]

¢ 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
e 11. oecd.org [oecd.org]

e 12. scribd.com [scribd.com]

e 13. oecd.org [oecd.org]

 To cite this document: BenchChem. [Safety, handling, and GHS information for 1-Pentyn-3-
ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209153#safety-handling-and-ghs-information-for-1-
pentyn-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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